Cas no 7152-48-9 ( )

  structure
  structure
Product Name: 
CAS No:7152-48-9
MF:C8H16N2O5S
MW:252.288041114807
CID:976516
PubChem ID:227706
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-morpholin-4-ylsulfonylbutanoic acid
    • 2-amino-4-morpholin-4-ylsulfonyl-butanoic acid
    • 2-amino-4-(morpholin-4-ylsulfonyl)butanoic acid
    • AC1L5FOU
    • AC1Q6VLF
    • AG-K-85296
    • AR-1D8291
    • CTK5D4504
    • NSC19669
    • NSC-19669
    • SureCN1768432
    • 7152-48-9
    • SCHEMBL1768432
    • DTXSID30281007
    •  
    • Inchi: 1S/C8H16N2O5S/c9-7(8(11)12)1-6-16(13,14)10-2-4-15-5-3-10/h7H,1-6,9H2,(H,11,12)
    • InChI Key: GNTASKLHBZGIEA-UHFFFAOYSA-N
    • SMILES: S(CCC(C(=O)O)N)(N1CCOCC1)(=O)=O

Computed Properties

  • Exact Mass: 252.07808
  • Monoisotopic Mass: 252.07799279g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 331
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 118Ų

Experimental Properties

  • Density: 1.44
  • Boiling Point: 479.5°C at 760 mmHg
  • Flash Point: 243.8°C
  • Refractive Index: 1.565
  • PSA: 109.93
  • LogP: 0.16940
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